Cas no 2227662-86-2 (rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine
• CAS No: 2227662-86-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6178891
• PubChem ID: 165701413
• Update Time: 2025-07-25

rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine
• 2227662-86-2
• EN300-1754617

• Inchi： 1S/C8H12N2O/c1-4-5(2)11-8(10-4)6-3-7(6)9/h6-7H,3,9H2,1-2H3/t6-,7-/m1/s1
• InChI Key： DSIYNDPVNJYXEN-RNFRBKRXSA-N
• SMILES： O1C(C)=C(C)N=C1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52Ų

Additional information on rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine

Research Brief on rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine (CAS: 2227662-86-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators targeting specific biological pathways. Among these, rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine (CAS: 2227662-86-2) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound, characterized by its cyclopropylamine core and dimethyloxazole moiety, has been investigated for its role as a modulator of neurotransmitter systems. Recent studies suggest that it exhibits high affinity for specific receptor subtypes, making it a candidate for the treatment of neurological disorders such as depression and anxiety. The stereochemistry of the compound, particularly the (1R,2R) configuration, has been shown to be critical for its biological activity, as evidenced by comparative studies with its enantiomers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers detailed an optimized synthetic route for rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine, achieving higher yields and purity compared to previous methods. The synthesis involved a key cyclopropanation step followed by chiral resolution to isolate the desired enantiomer. The study also reported on the compound's pharmacokinetic properties, demonstrating favorable oral bioavailability and metabolic stability in rodent models.

Further investigations into the mechanism of action revealed that the compound acts as a partial agonist at serotonin receptors, particularly the 5-HT_2C subtype. This activity is believed to contribute to its anxiolytic and antidepressant-like effects observed in behavioral assays. Notably, the compound showed a reduced propensity for off-target interactions, a common challenge with serotonergic agents, suggesting a potentially improved safety profile.

Preclinical evaluations have extended to assessing the compound's efficacy in models of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine could mitigate neuroinflammation and promote synaptic plasticity in a mouse model of Alzheimer's disease. These effects were attributed to its dual modulation of serotonin and sigma-1 receptors, highlighting its multifunctional pharmacological profile.

Despite these promising findings, challenges remain in the clinical translation of rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine. Current research is focused on addressing its potential drug-drug interactions and optimizing its formulation for enhanced brain penetration. Collaborative efforts between academic and industrial researchers are underway to advance this compound into early-phase clinical trials, with preliminary data expected in the next two years.

In conclusion, rac-(1R,2R)-2-(dimethyl-1,3-oxazol-2-yl)cyclopropan-1-amine represents a promising therapeutic candidate with a unique mechanism of action. Its development underscores the importance of stereochemistry and targeted receptor modulation in drug design. Continued research will be essential to fully elucidate its therapeutic potential and overcome existing translational hurdles.